Cas no 913835-66-2 ((5-(Methylthio)pyridin-3-ylthio)methylboronic Acid)

(5-(Methylthio)pyridin-3-ylthio)methylboronic acid is a boronic acid derivative featuring a pyridine-thioether scaffold, which enhances its utility in Suzuki-Miyaura cross-coupling reactions. The presence of both boronic acid and thioether functionalities allows for versatile applications in organic synthesis, particularly in constructing complex heterocyclic frameworks. Its stability under mild conditions and compatibility with various protecting groups make it a valuable intermediate for pharmaceutical and agrochemical research. The methylthio substituent further modulates reactivity, offering selectivity in coupling reactions. This compound is particularly useful for synthesizing sulfur-containing bioactive molecules, where precise functionalization is required. Its well-defined structure ensures reproducibility in synthetic workflows.
(5-(Methylthio)pyridin-3-ylthio)methylboronic Acid structure
913835-66-2 structure
Product Name:(5-(Methylthio)pyridin-3-ylthio)methylboronic Acid
CAS No:913835-66-2
MF:C7H10BNO2S2
MW:215.10079908371
MDL:MFCD08436048
CID:802855
PubChem ID:44119351
Update Time:2025-05-28

(5-(Methylthio)pyridin-3-ylthio)methylboronic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-(Methylthio)pyridin-3-ylthiomethylboronic acid
    • (5-Methylthio-3-pyridylthio)methylboronic acid
    • (5-(Methylthio)pyridin-3-ylthio)methylboronic acid
    • (5-methylsulfanylpyridin-3-yl)sulfanylmethylboronic acid
    • OR3334
    • MFCD08436048
    • (((5-(Methylthio)pyridin-3-yl)thio)methyl)boronicacid
    • DTXSID00657159
    • AKOS015852564
    • BS-22554
    • 913835-66-2
    • ({[5-(Methylsulfanyl)pyridin-3-yl]sulfanyl}methyl)boronic acid
    • C7H10BNO2S2
    • (((5-(Methylthio)pyridin-3-yl)thio)methyl)boronic acid
    • CS-0176171
    • DB-344753
    • (5-methylsulfanyl-3-pyridyl)sulfanylmethylboronic acid
    • {[5-(methylsulfanyl)pyridin-3-yl]sulfanyl}methylboronic acid
    • 5-(METHYLTHIO)PYRIDIN-3-YLTHIOMETHYLBORONIC ACID 95
    • (5-(Methylthio)pyridin-3-ylthio)methylboronic Acid
    • MDL: MFCD08436048
    • Inchi: 1S/C7H10BNO2S2/c1-12-6-2-7(4-9-3-6)13-5-8(10)11/h2-4,10-11H,5H2,1H3
    • InChI Key: GHHBNWZAAQZNMU-UHFFFAOYSA-N
    • SMILES: S(CB(O)O)C1C=NC=C(C=1)SC

Computed Properties

  • Exact Mass: 215.02500
  • Monoisotopic Mass: 215.0246011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • Melting Point: 142-144
  • PSA: 103.95000
  • LogP: 1.32590

(5-(Methylthio)pyridin-3-ylthio)methylboronic Acid Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

(5-(Methylthio)pyridin-3-ylthio)methylboronic Acid Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on (5-(Methylthio)pyridin-3-ylthio)methylboronic Acid

Comprehensive Overview of (5-(Methylthio)pyridin-3-ylthio)methylboronic Acid (CAS No. 913835-66-2)

(5-(Methylthio)pyridin-3-ylthio)methylboronic Acid (CAS No. 913835-66-2) is a specialized boronic acid derivative widely recognized for its unique chemical properties and applications in organic synthesis and pharmaceutical research. This compound features a pyridine-thioether backbone coupled with a boronic acid functional group, making it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern drug discovery and material science.

The growing interest in boronic acid compounds like 913835-66-2 stems from their pivotal role in bioconjugation and targeted drug delivery systems. Researchers are increasingly exploring its potential in cancer therapeutics, particularly in the development of proteasome inhibitors and kinase-targeted agents. Its methylthio and thioether moieties further enhance its reactivity, enabling precise modifications in peptide synthesis and biomarker labeling.

In the context of green chemistry, (5-(Methylthio)pyridin-3-ylthio)methylboronic Acid aligns with the demand for sustainable catalysts and low-toxicity reagents. Recent studies highlight its utility in aqueous-phase reactions, reducing reliance on hazardous solvents—a topic trending in academic forums and industrial R&D circles. This adaptability positions it as a candidate for flow chemistry applications, where efficiency and scalability are critical.

From an analytical chemistry perspective, CAS No. 913835-66-2 is valued for its chelation properties, facilitating sensor development for detecting small molecules and metal ions. Its structural stability under physiological conditions also makes it a promising component in diagnostic assays, addressing current challenges in point-of-care testing (POCT) technologies.

For synthetic chemists, optimizing the purification protocols of 913835-66-2 remains a key focus, as its hygroscopic nature requires stringent handling. Innovations in crystallization techniques and chromatographic methods are frequently discussed in peer-reviewed journals, reflecting the compound's technical nuances. Additionally, its compatibility with microwave-assisted synthesis has been explored to accelerate reaction times—a hot topic in high-throughput screening (HTS) workflows.

The commercial availability of (5-(Methylthio)pyridin-3-ylthio)methylboronic Acid through specialty chemical suppliers has expanded its accessibility for academic labs and industrial partners. However, users frequently search for storage recommendations (e.g., inert atmospheres, desiccants) and handling precautions to maintain its integrity—a testament to its sensitivity to hydrolysis and oxidation.

Looking ahead, the integration of 913835-66-2 into AI-driven drug design platforms is gaining traction. Computational models leverage its molecular descriptors to predict ADMET profiles, aligning with the precision medicine paradigm. This intersection of computational chemistry and experimental validation underscores its relevance in next-generation therapeutic development.

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